
AT9283 hydrochloride solubility issues and
solutions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: AT9283 hydrochloride

Cat. No.: B605658 Get Quote

AT9283 Hydrochloride Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility and handling of AT9283
hydrochloride.

Frequently Asked Questions (FAQs)
Q1: What is AT9283 and its mechanism of action?

AT9283 is a multi-targeted kinase inhibitor with potent activity against Aurora A, Aurora B,

JAK2, JAK3, and Abl (T315I), with IC50 values in the low nanomolar range.[1][2][3] Its primary

mechanism of action involves the inhibition of Aurora kinases, which are crucial for regulating

mitosis.[4][5][6] By inhibiting these kinases, AT9283 can disrupt cell division and induce

apoptosis (programmed cell death) in cancer cells.[5][7] It also demonstrates potent inhibition

of the JAK2 signaling pathway, making it a subject of investigation for myeloproliferative

disorders.[8]

Q2: In which solvents is AT9283 hydrochloride soluble?

AT9283 hydrochloride is soluble in organic solvents such as DMSO and ethanol. It is

generally considered to have low solubility in aqueous solutions. For in vitro studies, DMSO is

the most commonly recommended solvent for preparing stock solutions.[1][2][3] For in vivo
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applications, specific formulations involving co-solvents like PEG300 and Tween-80 are often

necessary.[1]

Solubility Data
The following table summarizes the solubility of AT9283 (free base) and its hydrochloride salt in

various solvents. Please note that solubility can vary slightly between different batches of the

compound.
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Solvent
AT9283 (Free Base)
Solubility

AT9283
Hydrochloride
Solubility

Notes

DMSO

≥ 100 mg/mL (262.17

mM)[1], 76 mg/mL

(199.25 mM)[3], 71

mg/mL (186.14 mM)

[2], 30 mg/mL[9]

Data not specified

Use fresh, anhydrous

DMSO as it is

hygroscopic and

absorbed moisture

can reduce solubility.

[3]

Ethanol

22 mg/mL (57.68 mM)

[2], 10 mg/mL[9],

≥47.6 mg/mL with

sonication

Data not specified

Sonication may be

required to achieve

higher concentrations.

[2][10]

Water
< 1 mg/mL (insoluble

or slightly soluble)[2]
Data not specified

AT9283 is poorly

soluble in aqueous

solutions.

DMF 30 mg/mL Data not specified

DMSO:PBS (pH 7.2)

(1:1)
0.5 mg/mL[9] Data not specified

Illustrates the

significant drop in

solubility in aqueous

buffers, even with a

co-solvent.

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 2.5 mg/mL (6.55

mM)[1]
Data not specified

A common formulation

for in vivo

experiments. The

solution should be

clear.[1]

Experimental Protocols
Protocol for Preparing AT9283 Hydrochloride Stock Solutions (for in vitro use)

Weighing: Accurately weigh the desired amount of AT9283 hydrochloride powder in a

sterile microcentrifuge tube.
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Solvent Addition: Add the calculated volume of fresh, anhydrous DMSO to the tube to

achieve the desired stock concentration (e.g., 10 mM or 50 mM).

Dissolution: Vortex the solution for 1-2 minutes to facilitate dissolution. If the compound does

not fully dissolve, gentle warming in a 37°C water bath for 5-10 minutes or brief sonication

can be applied.[11] Visually inspect the solution to ensure it is clear and free of particulates.

Aliquoting and Storage: Aliquot the clear stock solution into single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C for long-term stability.[3]

Troubleshooting Guide
Issue: My AT9283 hydrochloride precipitated when I diluted the DMSO stock solution into my

aqueous cell culture medium.

Question: Why did this happen? Answer: This is a common issue for compounds with low

aqueous solubility. When the concentrated DMSO stock is rapidly diluted into the aqueous

medium, the concentration of AT9283 hydrochloride may exceed its solubility limit in the

final mixture, causing it to "crash out" of solution.[12]

Question: What steps can I take to resolve this? Answer:

Reduce Final Concentration: The most straightforward solution is to lower the final working

concentration of AT9283 hydrochloride in your experiment.

Use a Serial Dilution Approach: Instead of adding the highly concentrated stock directly to

your final volume of media, perform one or more intermediate dilution steps in the cell

culture medium. This gradual reduction in the DMSO concentration can help keep the

compound in solution.

Pre-warm the Medium: Ensure your cell culture medium is pre-warmed to 37°C before

adding the compound. Adding a cold stock solution to cold media can decrease solubility.

[11]

Increase Final DMSO Concentration (with caution): If your cell line can tolerate it, slightly

increasing the final percentage of DMSO in the culture medium (e.g., from 0.1% to 0.5%)
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may help. However, it is crucial to include a vehicle control with the same final DMSO

concentration to account for any solvent-induced effects.[12]

Check for Media Interactions: Components in the cell culture medium, especially serum

proteins, can sometimes interact with the compound.[12] Consider testing the solubility in

serum-free versus serum-containing media if you continue to experience issues.

Issue: My AT9283 hydrochloride powder is difficult to dissolve in DMSO.

Question: I've added DMSO, but the powder isn't dissolving completely. What should I do?

Answer:

Vortex Thoroughly: Ensure you have vortexed the solution for an adequate amount of time

(1-2 minutes).

Gentle Warming: Warm the solution in a 37°C water bath for 5-10 minutes. This can

significantly aid dissolution.[11]

Sonication: A brief sonication in a water bath can help break up any clumps of powder and

enhance dissolution.[11]

Use Fresh DMSO: DMSO is hygroscopic, meaning it readily absorbs moisture from the air.

Old or improperly stored DMSO can have a higher water content, which will reduce its

effectiveness as a solvent for hydrophobic compounds. Always use fresh, anhydrous

DMSO from a tightly sealed container.[3]
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Caption: AT9283 inhibits Aurora A/B and JAK2 signaling pathways.
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Caption: Workflow for troubleshooting AT9283 hydrochloride solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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